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Compound of Interest

Compound Name: 3-Oxobutanenitrile

Cat. No.: B1585553 Get Quote

Essential Safety and Handling Guide for 3-
Oxobutanenitrile
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Oxobutanenitrile (CAS No.

2469-99-0). Adherence to these protocols is essential for ensuring laboratory safety and

operational integrity.

Chemical and Physical Properties
3-Oxobutanenitrile, also known as acetoacetonitrile or cyanoacetone, is a colorless to pale

yellow liquid.[1][2][3] It is recognized as a versatile intermediate in the synthesis of

pharmaceuticals and other fine chemicals.[1][4]
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Property Value

CAS Number 2469-99-0[5][6]

Molecular Formula C₄H₅NO[1][6][7]

Molecular Weight 83.09 g/mol [6][7]

Appearance Colorless to pale yellow liquid[1][3]

Boiling Point 120-125°C (101.3 kPa)[8]

Flash Point 28.5°C / 83.3°F[9]

Density ~1.0 g/cm³[2][9]

Solubility Slightly soluble in water[1][4][8]

Hazard Identification and Personal Protective Equipment
(PPE)
3-Oxobutanenitrile is classified as hazardous. It is harmful if swallowed, in contact with skin,

or inhaled.[4][5][10] It causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[4][5][10] It is also a flammable liquid and vapor.[3]
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PPE Category Equipment Specification Rationale

Eye & Face Protection
Tight-sealing safety goggles

and face shield.

Protects against splashes and

vapors causing serious eye

irritation.[5][10]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, as the

substance is toxic and causes

irritation.[5][10]

Skin & Body Protection
Lab coat and appropriate

protective clothing.

Minimizes the risk of skin

exposure.[5]

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator.

Required when working

outside a fume hood or if

exposure limits are exceeded.

[5]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for mitigating the risks

associated with 3-Oxobutanenitrile.

Experimental Workflow Diagram
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Preparation Phase

Handling Phase

Post-Handling & Disposal

Review SDS

Don Required PPE

Prepare Well-Ventilated Area
(Fume Hood)

Verify Emergency Equipment
(Eyewash, Shower)

Ground/Bond Container

Proceed to Handling

Use Non-Sparking Tools

Dispense Chemical

Securely Seal Container

Dispose of Waste in
Labeled Hazardous Container

Generate Waste

Decontaminate Work Area

Handling Complete

Store Chemical Properly

Store Remainder

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Oxobutanenitrile.
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Detailed Protocols
Handling and Storage Protocol

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[5] Ensure a

chemical fume hood is operational and that an eyewash station and safety shower are

readily accessible.[5]

Personal Protective Equipment: Don all required PPE as specified in the table above.

Handling:

Work exclusively within a well-ventilated area or a chemical fume hood.[5][10]

Ground and bond containers during transfer to prevent static discharge.[3] Use only non-

sparking tools.[3]

Avoid breathing vapors or mists.[5]

Prevent contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[5][10]

After use, ensure the container is tightly closed.[5][10]

Storage:

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

acids and strong oxidizing agents.[4][5][10]

Keep containers tightly sealed and store in a locked cabinet or designated chemical

storage area.[5][10]

Some suppliers recommend storing in a freezer (under -20°C) under an inert atmosphere.

[2][9]

Emergency Procedures: Spills and Exposures
Spill Response:
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Minor Spill: Alert personnel in the immediate area. Wearing appropriate PPE, absorb the

spill with an inert, non-combustible material like sand or vermiculite.[10] Collect the

material into a suitable, labeled container for hazardous waste disposal.[10]

Major Spill: Evacuate the area immediately. Alert emergency services and your institution's

environmental health and safety office.[10][11]

Exposure Response:

Inhalation: Immediately move the affected person to fresh air. If they feel unwell, seek

medical attention by calling a physician or poison control center.[5]

Skin Contact: Remove contaminated clothing immediately.[5] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[5] Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[5] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[5]

Ingestion: Rinse the mouth with water.[5] Call a physician or poison control center

immediately.[1][5] Do not induce vomiting.

Disposal Plan
Waste Collection: All waste materials containing 3-Oxobutanenitrile, including contaminated

absorbents and disposable PPE, must be collected in a clearly labeled, leak-proof container

designated for hazardous chemical waste.[5][12]

Waste Classification: This chemical waste must be classified as hazardous.[5] The proper

shipping name is "NITRILES, LIQUID, TOXIC, N.O.S.".[4][5][10]

Disposal: Do not empty into drains.[5] Disposal must be conducted through an approved

waste disposal plant.[3][5] Follow all local, regional, and national regulations for hazardous

waste disposal.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR906555_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR906555_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR906555_msds.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-oxobutanenitrile-dic237478.html
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1585553?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Oxetanone.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/shop/products/3-oxobutanenitrile-96-thermo-scientific/AAH64536MD
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR906555_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/O0686
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

